Cas no 2172137-57-2 (4-(1,3-dichloropropan-2-yl)cyclohexylbenzene)

• Product Name: 4-(1,3-dichloropropan-2-yl)cyclohexylbenzene
• CAS No: 2172137-57-2
• MF: C₁₅H₂₀Cl₂
• MW: 271.225302696228
• CID: 6197364
• PubChem ID: 165528915
• Update Time: 2025-10-27

4-(1,3-dichloropropan-2-yl)cyclohexylbenzene Chemical and Physical Properties

Names and Identifiers

• 4-(1,3-dichloropropan-2-yl)cyclohexylbenzene
• EN300-1459423
• 2172137-57-2
• [4-(1,3-dichloropropan-2-yl)cyclohexyl]benzene

• Inchi： 1S/C15H20Cl2/c16-10-15(11-17)14-8-6-13(7-9-14)12-4-2-1-3-5-12/h1-5,13-15H,6-11H2
• InChI Key： OFNUJHFTIZSZGA-UHFFFAOYSA-N
• SMILES： ClCC(CCl)C1CCC(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 270.0942060g/mol
• Monoisotopic Mass: 270.0942060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 0Ų

Additional information on 4-(1,3-dichloropropan-2-yl)cyclohexylbenzene

4-(1,3-Dichloropropan-2-yl)cyclohexylbenzene (CAS No. 2172137-57-2): Properties, Applications, and Market Insights

4-(1,3-Dichloropropan-2-yl)cyclohexylbenzene (CAS No. 2172137-57-2) is a specialized organic compound that has garnered significant interest in the chemical and pharmaceutical industries. This compound, characterized by its unique cyclohexylbenzene backbone and dichloropropane substitution, offers a range of applications due to its versatile chemical properties. In this article, we delve into the molecular structure, synthesis, applications, and emerging trends surrounding this compound, providing a comprehensive overview for researchers and industry professionals.

The molecular formula of 4-(1,3-dichloropropan-2-yl)cyclohexylbenzene is C15H20Cl2, with a molecular weight of 271.23 g/mol. Its structure features a cyclohexyl ring attached to a benzene core, further substituted with a 1,3-dichloropropane moiety. This arrangement imparts both hydrophobic and reactive properties, making it valuable in synthetic chemistry. The presence of chlorine atoms enhances its reactivity, enabling it to participate in various coupling and substitution reactions, which are pivotal in drug discovery and material science.

One of the most notable applications of CAS 2172137-57-2 is its role as an intermediate in the synthesis of advanced materials and bioactive molecules. Researchers have explored its utility in developing liquid crystals, agrochemicals, and pharmaceutical compounds. For instance, its structural motif is often leveraged in designing cyclohexylbenzene derivatives with tailored properties for optoelectronic devices. Additionally, the compound's stability under various conditions makes it a reliable building block in multi-step synthetic routes.

Recent advancements in green chemistry have also highlighted the potential of 4-(1,3-dichloropropan-2-yl)cyclohexylbenzene as a substrate for environmentally friendly transformations. With growing emphasis on sustainable synthesis, chemists are investigating catalytic methods to functionalize this compound without generating hazardous byproducts. This aligns with the broader industry trend toward reducing the environmental footprint of chemical manufacturing.

From a market perspective, the demand for cyclohexylbenzene-based compounds like CAS 2172137-57-2 is on the rise, driven by their expanding applications in pharmaceuticals and advanced materials. Market reports indicate a steady growth trajectory, particularly in regions with robust R&D infrastructure, such as North America, Europe, and Asia-Pacific. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the needs of academic and industrial researchers.

In conclusion, 4-(1,3-dichloropropan-2-yl)cyclohexylbenzene (CAS No. 2172137-57-2) represents a versatile and valuable compound in modern chemistry. Its unique structural features and broad applicability make it a focal point for innovation in drug development, material science, and sustainable synthesis. As research continues to uncover new uses for this molecule, its significance in the chemical industry is expected to grow, solidifying its place as a key intermediate in synthetic chemistry.